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Get Quote

Identified Natural Source

The search results indicate that compounds with a hexahydroindan skeleton can be found in nature. One

identified source is a species of moss:

Source Organism: The moss Frullania tamarisci subsp. tamarisci, a species found widely in Europe

[1].
Identified Compound: This moss produces the sesquiterpene alcohol tamariscol, a novel

compound with the chemical name 3,7-dimethyl-2-(2-methyl-1-propenyl)hexahydroindan-2-ol [1].

Chemical Profile of Hexahydroindan

The table below summarizes the basic chemical information for the core hexahydroindan structure [2].

Property Description

Common Name Hexahydroindan [2]

IUPAC Name octahydro-1H-indene [2]

Chemical Formula C₉H₁₆ [2]
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Property Description

Average Molecular Weight 124.227 g/mol [2]

Class Polycyclic hydrocarbon [2]

SMILES C1CC2CCCCC2C1 [2]

Extraction and Synthesis Methodology

The following diagram outlines the general workflow for obtaining tamariscol and its derivative from the

source moss, as described in a patent [1].
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Experimental workflow for obtaining hexahydroindan derivatives from moss.

The extraction and synthesis process involves the following steps [1]:

Plant Material Preparation: Dried and ground Frullania tamarisci moss is used as the starting
material.

Extraction: The ground moss is subjected to extraction using one of two primary methods:
Solvent Extraction: Using solvents such as diethyl ether, methylene chloride, or methanol.

Steam Distillation or Supercritical Extraction: Using steam or supercritical carbon dioxide.
The oil obtained from steam distillation can be used directly in fragrance applications.

Isolation: The extracted oil is then processed to isolate tamariscol, typically through techniques like
distillation or silica gel column chromatography.

Derivatization (Synthesis of Epoxytamariscol): Tamariscol can be chemically modified via a
standard epoxidation reaction.

Reagents: Treatment with an organic peracid (e.g., peracetic acid, m-chloroperbenzoic acid) or
hydrogen peroxide.

Conditions: The reaction is generally carried out in a solvent like methanol or diethyl ether at
temperatures ranging from around -50°C to 50°C, often at room temperature.

Research Summary and Limitations

The available information is sufficient to confirm a natural source but is limited for a comprehensive

technical guide.
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Key Finding: A specific hexahydroindan derivative (tamariscol) is naturally synthesized by the moss

Frullania tamarisci [1].
Significant Gaps: The search results do not contain detailed experimental protocols with quantitative

parameters (e.g., exact solvent volumes, temperatures, chromatographic conditions, reaction yields,
or spectroscopic data). Information on other natural sources, biosynthetic pathways, or biological

activity data for the core hexahydroindan structure is also absent.

To deepen your research, I suggest:

Consulting Specialized Databases: Use scientific databases like SciFinder, Reaxys, or PubMed to

search for the specific compound "tamariscol" or "3,7-dimethyl-2-(2-methyl-1-
propenyl)hexahydroindan-2-ol".

Reviewing Original Publications: Look for the primary research article cited in the patent:
Tetrahedron Letters, 25 (13), 1401-1402 (1984), which likely contains the full spectroscopic and

analytical data for the initial discovery of tamariscol.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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